Cas no 2228301-61-7 (3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
2228301-61-7 structure
Product Name:3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:2228301-61-7
MF:C10H16N2O4
MW:228.245042800903
CID:5780295
PubChem ID:165611670
Update Time:2023-11-15

3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 2228301-61-7
    • EN300-1737664
    • Inchi: 1S/C10H16N2O4/c1-4-15-10(16-5-2)7-6-8(9(13)14)12(3)11-7/h6,10H,4-5H2,1-3H3,(H,13,14)
    • InChI Key: SHJGHRXLUXXRLY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(=O)O)N(C)N=1)OCC

Computed Properties

  • Exact Mass: 228.11100700g/mol
  • Monoisotopic Mass: 228.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 73.6Ų

3-(diethoxymethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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